Niceritrol
Niceritrol
Niceritrol is an organic molecular entity.
Niceritrol is a niacin derivative that decreases serum Lp(a) levels.
An ester of nicotinic acid that lowers cholesterol and triglycerides in total plasma and in the VLD- and LD-lipoprotein fractions.
Niceritrol is a niacin derivative that decreases serum Lp(a) levels.
An ester of nicotinic acid that lowers cholesterol and triglycerides in total plasma and in the VLD- and LD-lipoprotein fractions.
Brand Name:
Vulcanchem
CAS No.:
5868-05-3
VCID:
VC0537157
InChI:
InChI=1S/C29H24N4O8/c34-25(21-5-1-9-30-13-21)38-17-29(18-39-26(35)22-6-2-10-31-14-22,19-40-27(36)23-7-3-11-32-15-23)20-41-28(37)24-8-4-12-33-16-24/h1-16H,17-20H2
SMILES:
C1=CC(=CN=C1)C(=O)OCC(COC(=O)C2=CN=CC=C2)(COC(=O)C3=CN=CC=C3)COC(=O)C4=CN=CC=C4
Molecular Formula:
C29H24N4O8
Molecular Weight:
556.5 g/mol
Niceritrol
CAS No.: 5868-05-3
Cat. No.: VC0537157
Molecular Formula: C29H24N4O8
Molecular Weight: 556.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Niceritrol is an organic molecular entity. Niceritrol is a niacin derivative that decreases serum Lp(a) levels. An ester of nicotinic acid that lowers cholesterol and triglycerides in total plasma and in the VLD- and LD-lipoprotein fractions. |
|---|---|
| CAS No. | 5868-05-3 |
| Molecular Formula | C29H24N4O8 |
| Molecular Weight | 556.5 g/mol |
| IUPAC Name | [3-(pyridine-3-carbonyloxy)-2,2-bis(pyridine-3-carbonyloxymethyl)propyl] pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C29H24N4O8/c34-25(21-5-1-9-30-13-21)38-17-29(18-39-26(35)22-6-2-10-31-14-22,19-40-27(36)23-7-3-11-32-15-23)20-41-28(37)24-8-4-12-33-16-24/h1-16H,17-20H2 |
| Standard InChI Key | KUEUWHJGRZKESU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)C(=O)OCC(COC(=O)C2=CN=CC=C2)(COC(=O)C3=CN=CC=C3)COC(=O)C4=CN=CC=C4 |
| Canonical SMILES | C1=CC(=CN=C1)C(=O)OCC(COC(=O)C2=CN=CC=C2)(COC(=O)C3=CN=CC=C3)COC(=O)C4=CN=CC=C4 |
| Appearance | Solid powder |
| Melting Point | 162.0 °C |
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